Geranyl phenylacetate
Geranyl phenylacetate
Geranyl phenylacetate is a carboxylic ester.
Brand Name:
Vulcanchem
CAS No.:
102-22-7
VCID:
VC20983401
InChI:
InChI=1S/C18H24O2/c1-15(2)8-7-9-16(3)12-13-20-18(19)14-17-10-5-4-6-11-17/h4-6,8,10-12H,7,9,13-14H2,1-3H3/b16-12+
SMILES:
CC(=CCCC(=CCOC(=O)CC1=CC=CC=C1)C)C
Molecular Formula:
C18H24O2
Molecular Weight:
272.4 g/mol
Geranyl phenylacetate
CAS No.: 102-22-7
Cat. No.: VC20983401
Molecular Formula: C18H24O2
Molecular Weight: 272.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Geranyl phenylacetate is a carboxylic ester. |
|---|---|
| CAS No. | 102-22-7 |
| Molecular Formula | C18H24O2 |
| Molecular Weight | 272.4 g/mol |
| IUPAC Name | [(2E)-3,7-dimethylocta-2,6-dienyl] 2-phenylacetate |
| Standard InChI | InChI=1S/C18H24O2/c1-15(2)8-7-9-16(3)12-13-20-18(19)14-17-10-5-4-6-11-17/h4-6,8,10-12H,7,9,13-14H2,1-3H3/b16-12+ |
| Standard InChI Key | UXAIJXIHZDZMSK-FOWTUZBSSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/COC(=O)CC1=CC=CC=C1)/C)C |
| SMILES | CC(=CCCC(=CCOC(=O)CC1=CC=CC=C1)C)C |
| Canonical SMILES | CC(=CCCC(=CCOC(=O)CC1=CC=CC=C1)C)C |
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